Cas no 1804471-37-1 (5-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole)

• Product Name: 5-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole
• CAS No: 1804471-37-1
• MF: C₉H₅BrFNO₂
• MW: 258.04390501976
• CID: 4816782
• Update Time: 2025-08-01

5-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole

• Inchi： 1S/C9H5BrFNO2/c10-4-7(13)5-1-2-8-6(3-5)12-9(11)14-8/h1-3H,4H2
• InChI Key： ABCNRTXNUUJIMG-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC2=C(C=1)N=C(O2)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1

Additional information on 5-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole

Recent Advances in the Study of 5-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole (CAS: 1804471-37-1) in Chemical Biology and Pharmaceutical Research

The compound 5-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole (CAS: 1804471-37-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a benzo[d]oxazole core functionalized with a 2-bromoacetyl group and a fluorine atom, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in targeted drug design, particularly in the development of covalent inhibitors and fluorescent probes for biological imaging.

One of the key areas of research involving 5-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole focuses on its role as a reactive electrophile in covalent inhibitor design. The bromoacetyl moiety enables selective modification of cysteine residues in target proteins, making it a valuable tool for developing irreversible inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in synthesizing potent inhibitors of kinase enzymes, which are implicated in various cancers. The study highlighted the compound's ability to form stable thioether bonds with the active-site cysteine, leading to prolonged inhibition of kinase activity.

In addition to its applications in covalent inhibition, 5-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole has been investigated as a precursor for fluorescent probes. The benzo[d]oxazole scaffold is known for its photophysical properties, and the introduction of a fluorine atom enhances its stability and bioavailability. Recent work in Analytical Chemistry showcased the development of a near-infrared fluorescent probe derived from this compound, which exhibited high selectivity for reactive oxygen species (ROS) in live cells. This probe has potential applications in monitoring oxidative stress in neurodegenerative diseases and cancer.

Another promising avenue of research involves the use of 5-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A 2024 study in Nature Chemical Biology reported the successful incorporation of this compound into a PROTAC designed to degrade oncogenic proteins. The bromoacetyl group facilitated the covalent linkage of the target protein to an E3 ubiquitin ligase, leading to its subsequent degradation via the ubiquitin-proteasome system. This approach offers a novel strategy for targeting "undruggable" proteins in cancer therapy.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 5-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole. Issues such as off-target reactivity and metabolic instability need to be addressed through structural modifications. Recent computational studies have employed molecular docking and quantum mechanical calculations to predict the reactivity and binding affinity of novel derivatives, providing valuable insights for future drug design efforts.

In conclusion, 5-(2-Bromoacetyl)-2-fluorobenzo[d]oxazole (CAS: 1804471-37-1) represents a highly versatile scaffold with broad applications in chemical biology and pharmaceutical research. Its unique combination of electrophilic reactivity and photophysical properties makes it a valuable tool for developing covalent inhibitors, fluorescent probes, and targeted protein degraders. Ongoing research aims to further elucidate its mechanism of action and expand its therapeutic potential, particularly in oncology and neurodegenerative diseases.